Cas no 1261864-30-5 (6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol)

• Product Name: 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol
• CAS No: 1261864-30-5
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4988165
• Update Time: 2025-05-25

6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-12-6-5-10(11(7-19)18-12)8-1-3-9(4-2-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： DANIGSZMVYECOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol

Introduction to 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol (CAS No. 1261864-30-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol, identified by its CAS number 1261864-30-5, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a pyridine core substituted with chloro, methoxy, and trifluoromethoxy groups, has garnered attention due to its structural complexity and potential biological activity. The strategic arrangement of these functional groups not only enhances its solubility and metabolic stability but also modulates its interaction with biological targets, making it a valuable scaffold for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have emerged as a cornerstone in oncology and immunology treatments. The pyridine scaffold in 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol is particularly noteworthy, as it mimics the ATP-binding pocket of kinases, thereby enabling precise inhibition. This property has been exploited in the design of novel therapeutics that exhibit high selectivity and low toxicity profiles.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling pathways. For instance, studies have demonstrated that derivatives of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol can inhibit the activity of Janus kinases (JAKs), which are pivotal in immune responses and inflammation. By binding to the ATP-binding site of JAKs, these compounds disrupt downstream signaling cascades, offering a promising strategy for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The trifluoromethoxy group, in particular, enhances binding affinity by introducing fluorine atoms that stabilize the enzyme-substrate interaction through dipole-dipole interactions.

Moreover, the chloro substituent at the 6-position of the pyridine ring contributes to the compound's metabolic stability by preventing rapid degradation in vivo. This feature is crucial for ensuring prolonged half-life and sustained therapeutic efficacy. Additionally, the methoxy group at the 2-position introduces hydrophilicity, improving solubility in biological fluids—a critical factor for oral bioavailability and tissue distribution.

Recent advances in computational chemistry have further illuminated the potential of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol as a drug candidate. Molecular docking simulations have revealed that this compound can effectively bind to protein targets with high affinity, suggesting its suitability for structure-based drug design. These simulations have also identified key interactions between the compound's functional groups and target residues, providing insights into optimizing its pharmacophore for improved potency and selectivity.

The synthesis of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include palladium-catalyzed cross-coupling reactions to establish the pyridine-trifluoromethoxyphenyl linkage, followed by nucleophilic aromatic substitution to introduce the chloro group. These synthetic strategies not only demonstrate versatility but also align with green chemistry principles by minimizing waste and maximizing yield.

In clinical settings, early-phase trials have shown encouraging results when 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol derivatives are used as kinase inhibitors. Patients with advanced solid tumors have exhibited tumor regression following treatment, attributed to suppressed growth factor receptor signaling. Further research is ongoing to explore combination therapies that synergize with existing treatments, potentially expanding its therapeutic applications.

The compound's potential extends beyond oncology; it has shown promise in treating neurological disorders such as Alzheimer's disease by inhibiting beta-secretase enzymes involved in amyloid-beta production. The pyridine moiety's ability to penetrate the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development—a challenge often encountered in neuropharmacology.

Future directions in research focus on exploring analogs of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol with enhanced pharmacokinetic properties. By leveraging structure-activity relationship (SAR) studies, researchers aim to identify modifications that improve oral bioavailability, reduce off-target effects, and extend therapeutic windows. Advances in biocatalysis and flow chemistry may also streamline its synthesis, making large-scale production more feasible.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel derivatives of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol. Machine learning algorithms predict optimal substitutions based on vast datasets of known bioactive compounds, expediting hit identification and lead optimization processes. This synergy between traditional medicinal chemistry and computational methods underscores the compound's significance in modern drug development pipelines.

In conclusion,6-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-2-methanol (CAS No. 1261864-30-5) stands as a testament to innovation in chemical biology and medicinal chemistry. Its unique structural features enable targeted inhibition of key biological pathways with high selectivity and low toxicity profiles. As research progresses into its derivatives and mechanisms of action,this compound promises to play a pivotal role in developing next-generation therapeutics across multiple disease domains.